Cas no 71436-89-0 (1-Butanaminium,N,N,N-tris(2-hydroxyethyl)-, hydroxide (1:1))

• Product Name: 1-Butanaminium,N,N,N-tris(2-hydroxyethyl)-, hydroxide (1:1)
• CAS No: 71436-89-0
• MF: C₁₀H₂₅NO₄
• MW: 223.309803724289
• CID: 563950
• PubChem ID: 3018132
• Update Time: 2025-04-19

1-Butanaminium,N,N,N-tris(2-hydroxyethyl)-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N,N,N-tris(2-hydroxyethyl)-, hydroxide (1:1)
• butyltris(2-hydroxyethyl)ammonium hydroxide
• butyl-tris(2-hydroxyethyl)azanium,hydroxide
• N,N,N-tris(2-hydroxyethyl)butan-1-aminium hydroxide
• NS00062273
• 71436-89-0
• SCHEMBL3307961
• DTXSID00991828
• EINECS 275-449-0

• Inchi： 1S/C10H24NO3.H2O/c1-2-3-4-11(5-8-12,6-9-13)7-10-14;/h12-14H,2-10H2,1H3;1H2/q+1;/p-1
• InChI Key： FHGWDFWXNIEBIE-UHFFFAOYSA-M
• SMILES： OCC[N+](CCO)(CCO)CCCC.[OH-]

Computed Properties

• Exact Mass: 223.17845
• Monoisotopic Mass: 223.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 90.69